Cas no 35021-10-4 (L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-)

L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- structure
35021-10-4 structure
Product Name:L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
CAS No:35021-10-4
MF:C20H29N3O4S
MW:407.526963949203
MDL:MFCD00067618
CID:295272
PubChem ID:44145304
Update Time:2025-04-19

L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
    • dansyl-(S)-alanine
    • Dansyl-L-alanine piperidinium salt
    • N-{[5-(dimethylamino)naphthalen-1-yl]sulfonyl}alanine
    • N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-DL-alanine, compound with piperidine (1:1)
    • 35021-10-4
    • N-[5-(Dimethylamino)naphthalene-1-sulfonyl]alanine--piperidine (1/1)
    • 83803-55-8
    • EINECS 280-873-4
    • DTXSID701003864
    • MDL: MFCD00067618
    • Inchi: 1S/C15H18N2O4S.C5H11N/c1-10(15(18)19)16-22(20,21)14-9-5-6-11-12(14)7-4-8-13(11)17(2)3;1-2-4-6-5-3-1/h4-10,16H,1-3H3,(H,18,19);6H,1-5H2
    • InChI Key: YCUBRLRZPHPCLI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C2C(=CC=CC=12)N(C)C)(NC(C(=O)O)C)(=O)=O.N1CCCCC1

Computed Properties

  • Exact Mass: 322.09884
  • Monoisotopic Mass: 407.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 531
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2

Experimental Properties

  • Density: 1.342
  • Boiling Point: 526°C at 760 mmHg
  • Flash Point: 271.9°C
  • Refractive Index: 1.629
  • PSA: 86.71
  • LogP: 3.12890

L-Alanine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1000513-1g
piperidin-1-ium ((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-alaninate
35021-10-4 95%
1g
$1580 2024-08-02
eNovation Chemicals LLC
Y1000513-5g
piperidin-1-ium ((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-alaninate
35021-10-4 95%
5g
$2000 2025-02-28
eNovation Chemicals LLC
Y1000513-5g
piperidin-1-ium ((5-(dimethylamino)naphthalen-1-yl)sulfonyl)-L-alaninate
35021-10-4 95%
5g
$2000 2025-02-28

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